Cas no 787582-98-3 ((R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester)

• Product Name: (R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester
• CAS No: 787582-98-3
• MF: C₁₇H₂₈N₃O₄P
• MW: 369.395685195923
• CID: 4554988
• PubChem ID: 44394498
• Update Time: 2025-06-30

(R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester Chemical and Physical Properties

Names and Identifiers

• (R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester
• VPC 23153
• 1H-Benzimidazole-2-ethanol, β-amino-6-octyl-, 2-(dihydrogen phosphate), (βR)-
• (R)-2-Amino-2-(6-octyl-1H-benzo[d]imidazol-2-yl)ethyl dihydrogen phosphate
• (R)-2-Amino-2-(6-octyl-1H-benzo[d]imidazol-2-yl)ethyldihydrogenphosphate
• Phosphoric acid mono-[(R)-2-amino-2-(6-octyl-1H-benzoimidazol-2-yl)-ethyl] ester; TFA methyl ester
• CHEMBL185491
• CHEMBL1910653
• BDBM50356269
• BDBM50152538
• CHEMBL1181619
• 787582-98-3

• MDL： MFCD22416856
• Inchi： 1S/C17H28N3O4P/c1-2-3-4-5-6-7-8-13-9-10-15-16(11-13)20-17(19-15)14(18)12-24-25(21,22)23/h9-11,14H,2-8,12,18H2,1H3,(H,19,20)(H2,21,22,23)/t14-/m0/s1
• InChI Key： FZEKCWYSFVMPDZ-AWEZNQCLSA-N
• SMILES： P(O)(O)(OC[C@H](N)C1NC2=CC(CCCCCCCC)=CC=C2N=1)=O

Computed Properties

• Exact Mass: 369.18174338g/mol
• Monoisotopic Mass: 369.18174338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 122Ų

(R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester

Introduction to (R)-Phosphoric Acid Mono-[2-Amino-2-(6-Octyl-1H-Benzimidazol-2-yl)-Ethyl] Ester (CAS No. 787582-98-3)

Compound with the chemical name (R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester (CAS No. 787582-98-3) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups, including the phosphoric acid monoester moiety and the 6-octyl-1H-benzoimiazol-2-yl substituent, contributes to its distinctive chemical properties and biological activity.

The synthesis of this compound involves a meticulous process that requires precise control over reaction conditions and reagent selection. The presence of the (R)-configuration at the chiral center enhances its pharmacological relevance, as stereochemistry often plays a crucial role in determining the efficacy and safety of pharmaceutical agents. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of such enantiomerically pure compounds, making them more accessible for further research and development.

In the realm of medicinal chemistry, this compound has been explored for its potential as a bioactive molecule. The combination of the phosphoric acid ester group and the benzoimiazolyl moiety suggests possible interactions with biological targets such as enzymes and receptors. Preliminary studies indicate that derivatives of this compound may exhibit inhibitory effects on certain enzymatic pathways, which could be beneficial in treating various therapeutic conditions. For instance, modifications to the 6-octyl side chain might enhance solubility and bioavailability, while alterations to the benzoimiazolyl group could fine-tune binding affinity to specific targets.

The field of drug discovery has seen significant progress with the advent of computationally aided molecular design. By leveraging computational tools, researchers can predict the binding modes of this compound with potential target proteins, thereby accelerating the identification of lead compounds. Additionally, high-throughput screening techniques have been employed to assess the biological activity of various derivatives, providing valuable insights into their pharmacological profiles. These approaches have been instrumental in optimizing the compound's structure for improved efficacy and reduced toxicity.

The role of pharmacokinetic studies cannot be overstated in evaluating the potential therapeutic value of a new compound. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical use. The structural features of (R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester influence its pharmacokinetic behavior, and modifications can be made to enhance its metabolic stability or improve its bioavailability. For example, incorporating a more stable ester linkage might prolong its half-life in vivo, while optimizing the size and lipophilicity of the substituents could enhance membrane permeability.

The integration of interdisciplinary approaches has further propelled research in this area. Collaboration between chemists, biologists, and pharmacologists has led to innovative strategies for developing novel therapeutics. For instance, employing structure-based drug design principles allows researchers to rationally modify the core structure of this compound to improve its interactions with biological targets. Furthermore, advances in synthetic methodologies have enabled the creation of complex derivatives with tailored properties, expanding their potential applications in medicine.

The regulatory landscape also plays a critical role in guiding the development and commercialization of new pharmaceuticals. Compliance with stringent guidelines ensures that compounds like (R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester are safe and effective for human use. Regulatory agencies require comprehensive data on a drug's chemical composition, pharmacological activity, toxicology profile, and manufacturing processes before approving it for clinical use. This rigorous evaluation process underscores the importance of meticulous research and development in bringing new therapies to market.

In conclusion, (R)-phosphoric acid mono-[2-amino-2-(6-octyl-1H-benzoimiazol-2-yl)-ethyl] ester represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for developing new drugs. With ongoing advancements in synthetic chemistry, computational biology, and pharmacokinetic studies, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.